N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C17H17N3O4S/c1-11-3-6-14(7-4-11)24-10-16(21)19-17(25)18-15-8-5-13(20(22)23)9-12(15)2/h3-9H,10H2,1-2H3,(H2,18,19,21,25)
• InChI Key: FFCWZNKTUZBSDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide, commonly known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNPA is a thiol-reactive compound that can be used as a tool to study protein function, protein-protein interactions, and enzyme activity.

Mechanism of Action

MNPA reacts with thiol groups in proteins through a nucleophilic substitution reaction, forming a covalent bond between the thiol group and the carbonothioyl group of MNPA. This reaction is irreversible and results in the modification of the protein structure and function. The selectivity of MNPA for thiol groups is due to the high reactivity of thiol groups towards electrophilic compounds.
Biochemical and Physiological Effects:
MNPA has been shown to have minimal effects on the biochemical and physiological properties of proteins, indicating that the modification of thiol groups by MNPA does not significantly alter protein function. However, the modification of thiol groups in proteins can lead to changes in protein-protein interactions, enzyme activity, and redox regulation.

Advantages and Limitations for Lab Experiments

The advantages of using MNPA in lab experiments include its high selectivity for thiol groups, its reversible nature, and its ability to modify proteins without significantly altering their biochemical and physiological properties. However, the limitations of using MNPA include its multi-step synthesis process, the requirement for careful handling of the reagents, and the potential for non-specific modification of proteins.

Future Directions

For the use of MNPA in scientific research include the development of new biosensors for the detection of analytes, the identification of new drug targets, and the study of redox regulation in proteins. MNPA can also be used in combination with other chemical tools to study protein function and protein-protein interactions. Additionally, the development of new synthesis methods for MNPA may lead to the production of more stable and selective derivatives of MNPA.

Synthesis Methods

MNPA can be synthesized by reacting 2-amino-4-methylphenol with 2-chloro-4-nitrobenzenethiol, followed by reaction with 4-methylphenoxyacetic acid. The final product is obtained by purification through column chromatography. The synthesis of MNPA is a multi-step process that requires careful handling of the reagents and purification steps to obtain a pure product.

Scientific Research Applications

MNPA has been widely used in scientific research due to its ability to selectively modify thiol groups in proteins. MNPA can be used to study protein function, protein-protein interactions, and enzyme activity. MNPA has been used to identify and quantify thiol groups in proteins, to study the redox regulation of proteins, and to identify potential drug targets. MNPA has also been used to develop biosensors for the detection of various analytes, including glucose, hydrogen peroxide, and neurotransmitters.